Cas no 220497-98-3 (Fmoc-D-Pra-OH)

• Product Name: Fmoc-D-Pra-OH
• CAS No: 220497-98-3
• MF: C₂₀H₁₇NO₄
• MW: 335.353285551071
• MDL: MFCD01311781
• CID: 67033
• PubChem ID: 24846441
• Update Time: 2025-04-18

Fmoc-D-Pra-OH Chemical and Physical Properties

Names and Identifiers

• Fmoc-D-propargylglycine
• (R)-2-(Fmoc-amino)-4-pentynoic acid
• (R)-2-(((9H-Fluoren-9-yl)methoxy)carbonylamino)pent-4-ynoic acid
• Fmoc-D-propargyl-Gly-OH
• (R)-N-Fmoc-2-(2'-propynyl)glycine
• Fmoc-(R)-2-Propargylglycine
• FMOC-D-2-PROPARGYLGLYCINE
• Fmoc-D-Pra-OH
• (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)pent-4-ynoic acid
• Fmoc-Propargyl-D-Gly-OH
• (R)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)pent-4-ynoic acid
• AK170070
• Fmoc-D-proparglycine
• d-fmoc-propargylglycine
• Fmoc-D-Gly(propargyl)-OH
• N-Fmoc-D-2-propargylglycine
• (R)-N-Fmoc-2-(2-propy
• SCHEMBL119859
• (R)-2-(Fmoc-amino)-4-pentynoic acid; (R)-2-(((9H-Fluoren-9-yl)methoxy)carbonylamino)pent-4-ynoic acid
• N-alpha-(9-Fluorenylmethoxycarbonyl)-D-propargylglycine
• N-ALPHA-(9-FLUORENYLMETHYLOXYCARBONYL)-D-PROPARGYLGLYCINE
• N-ALPHA-(9-FLUORENYLMETHOXYCARBONYL)-(R)-2-AMINO-4-PENTYNOIC ACID
• AKOS025289366
• A878769
• (2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynoic acid
• MFCD01311781
• (R)-N-FMOC-PROPARGYLGLYCINE
• (R)-N-FMOC-PROPARYLGLYCINE
• Fmoc-D-propargylglycine (Fmoc-D-Pra-OH)
• Fmoc-D-propargyl-Gly-OH, >=96.0% (HPLC)
• 220497-98-3
• HY-W008395
• DTXSID60426505
• DS-9750
• CS-W008395
• F12319
• S-220497-98-3
• J-014450
• LT0117
• EN300-650058
• AC-9950
• (2R)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}pent-4-ynoic acid

• MDL： MFCD01311781
• Inchi： 1S/C20H17NO4/c1-2-7-18(19(22)23)21-20(24)25-12-17-15-10-5-3-8-13(15)14-9-4-6-11-16(14)17/h1,3-6,8-11,17-18H,7,12H2,(H,21,24)(H,22,23)/t18-/m1/s1
• InChI Key： DJGMNCKHNMRKFM-GOSISDBHSA-N
• SMILES： O(C(N[C@@H](C(=O)O)CC#C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 335.11600
• Monoisotopic Mass: 335.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 75.6

Experimental Properties

• Color/Form: No data available
• Density: 1.2712 (rough estimate)
• Melting Point: 155 °C
• Boiling Point: 472°C (rough estimate)
• Flash Point: 302.6±30.1 °C
• Refractive Index: 1.5600 (estimate)
• PSA: 75.63000
• LogP: 3.39250
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

Fmoc-D-Pra-OH Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24-S25
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：2-8°C
• Safety Term：S24;S25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters